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Compound of Interest

Compound Name: 6-Amino-1-methyluracil

Cat. No.: B114629

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
and efficient laboratory environment is paramount. This guide provides essential, immediate
safety and logistical information for handling 6-Amino-1-methyluracil, a key building block in
various synthetic pathways. Adherence to these protocols will not only protect personnel but
also ensure the integrity of your experimental results.

Immediate Safety and Hazard Information

6-Amino-1-methyluracil presents several potential hazards that necessitate careful handling.
It is classified as harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1][2]
[3] The following tables summarize the key hazard information and recommended immediate
response protocols.

Hazard Identification and Classification

Hazard . .
. GHS Pictogram Signal Word Hazard Statements
Classification

Acute Toxicity, Oral E, ]
lwaExclamation Mark
(Category 4)

WarningH302: Harmful if swallowed.[2]Skin Irritation (Category 2)lrfiEchamation Mark
WarningH315: Causes skin irritation.[1][3]Eye Irritation (Category 2A)lr3Echamation Mark
WarningH319: Causes serious eye irritation.[1][3]Specific Target Organ Toxicity — Single
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Exposure (Category 3), Respiratory Systemis.Exclamation MarkWarningH335: May cause
respiratory irritation.[1][3]

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1]

Immediately wash the skin with plenty of soap
) and water for at least 15 minutes. Remove
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 6-Amino-1-methyluracil to minimize
exposure.

Recommended Personal Protective Equipment
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Specifications and
Body Part PPE Item .
Rationale

Nitrile or neoprene gloves are
recommended. Ensure gloves
are inspected for integrity

Hands Chemical-resistant gloves before each use and changed
frequently, especially after
direct contact with the

compound.

Provides protection against
dust particles and splashes. A
Safety glasses with side face shield may be necessary
Eyes/Face ) )
shields or goggles when handling larger
quantities or when there is a

significant risk of splashing.

A fully buttoned lab coat

provides a barrier against
Body Laboratory coat accidental spills and

contamination of personal

clothing.

A dust mask (e.g., N95) is
recommended when handling
the powder outside of a fume
hood to prevent inhalation of

) ] irritating dust particles. For

Respiratory NIOSH-approved respirator . )

larger quantities or in
situations with poor ventilation,
a respirator with a higher
protection factor may be

necessary.

Operational Plan for Handling

A systematic approach to handling 6-Amino-1-methyluracil will ensure a safe and controlled
experimental environment.
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Workflow for Handling 6-Amino-1-methyluracil

Preparation

G)esignate a specific handling area
[Gather all necessary PPE]
Gon appropriate PPE]

Proceed to handling

Handling

G\leigh the required amount in a fume hood or ventilated enclosura

'

Carefully transfer the powder to the reaction vessel

'

Dissolve the compound in the appropriate solvent

After handling

Cleanup

Gecontaminate all surfaces and equipmena

[Doff PPE in the correct orde)
[Wash hands thoroughla

Click to download full resolution via product page
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Workflow for safely handling 6-Amino-1-methyluracil.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of 6-Amino-1-methyluracil.

1. Calculation:

o Determine the desired concentration (Molarity, M) and final volume (V) of the stock solution.
e The molecular weight (MW) of 6-Amino-1-methyluracil is 141.13 g/mol .

o Calculate the required mass (m) of the compound using the formula: m (g) = M (mol/L) x V
(L) x MW (g/mol).

2. Weighing and Dissolving:

» Following the handling workflow, accurately weigh the calculated mass of 6-Amino-1-
methyluracil.

o Transfer the powder to a volumetric flask of the appropriate size.

e Add a portion of the desired solvent (e.g., deionized water, DMSO) to the flask,
approximately half of the final volume.

o Swirl the flask gently to dissolve the compound completely. Sonication may be used to aid
dissolution if necessary.

3. Final Preparation:

e Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric
flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

o Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.
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Workflow for Preparing a Stock Solution

Calculation

Eﬁalculate the required mass of 6-Amino-1-methyluracD

Proceed to weighing

Weighing anvd Dissolving

Weigh the calculated mass

l

Transfer to a volumetric flask

:

Add solvent to ~50% of final volume

l

Dissolve the compound completely

Once dissolved

Final Preparation

Gdd solvent to the calibration mara
[Cap and invert to mia

Label the flask
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Step-by-step process for preparing a stock solution.

Disposal Plan

Proper disposal of 6-Amino-1-methyluracil and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal

Waste Type Disposal Container

Disposal Procedure

Labeled hazardous waste

Collect excess solid 6-Amino-
1-methyluracil and any

contaminated disposable

Solid Waste ) ) ) materials (e.g., weighing
container for solid chemicals. ) o
paper, gloves, pipette tips) in a
designated, sealed waste
container.
Collect solutions containing 6-
Labeled hazardous waste ) o
) ] Amino-1-methyluracil in a
o container for organic or _
Liquid Waste compatible, sealed waste
aqueous waste, as _
_ container. Do not pour down
appropriate. _
the drain.
Dispose of any needles or
) ] other sharps used in the
Contaminated Sharps Sharps container

handling process in a

designated sharps container.

All waste must be disposed of through a licensed hazardous waste disposal company. Ensure

that all waste containers are clearly and accurately labeled with their contents.

Decision Tree for Disposal of 6-Amino-1-methyluracil

Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-amino-1-methyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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